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Compound of Interest

Compound Name: Sodium crotonate

Cat. No.: B1149024

Protocol for Inducing Histone Crotonylation in
Cell Culture Using Sodium Crotonate

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the use of sodium crotonate to artificially
induce histone crotonylation in cultured mammalian cells. Histone crotonylation is a recently
discovered post-translational modification that plays a crucial role in regulating gene
expression. These protocols are intended for research purposes to investigate the functional
significance of this epigenetic mark in various biological processes.

Introduction

Histone crotonylation, the addition of a crotonyl group to lysine residues on histone proteins, is
an important epigenetic modification associated with active gene transcription. The intracellular
levels of crotonyl-CoA, the donor for this modification, are a limiting factor for the extent of
histone crotonylation. Exogenous administration of sodium crotonate can effectively increase
intracellular crotonyl-CoA levels, leading to a subsequent rise in global histone crotonylation.
This is achieved through the enzymatic activity of Acyl-CoA Synthetase Short-chain family
member 2 (ACSS2), which converts crotonate to crotonyl-CoA. The histone acetyltransferases
p300 and CBP then utilize crotonyl-CoA to catalyze the crotonylation of histone lysine residues.
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This protocol provides detailed methods for treating cells with sodium crotonate, followed by

the extraction of histones and the analysis of histone crotonylation levels by Western blotting

and mass spectrometry.

Data Presentation
Table 1: Recommended Sodium Crotonate Treatment

Conditions for Various Cell Lines

Sodium ]
. Incubation
Cell Line Crotonate Ti Outcome Reference
ime
Concentration
Increased global
Human prostate _
50 mM, 100 mM 24 hours histone [4]
cancer (Dul45) )
crotonylation
Human tubular N N Increased H3K18
o Not specified Not specified ) [1][2]
epithelial (HK-2) crotonylation
Upregulation of
) lysine
Adipocytes 20 mM 6 hours ) [5]
crotonylation-
modified proteins
Neural Increased global
stem/progenitor 10 mM 24 hours histone [6]
cells crotonylation
Enhanced
Cashmere goat
) 20-30 mM 24 hours H3K9cr and [7]
somatic cells
H3K18cr levels
Human Increased
embryonic stem 5mM 3 days histone [8]
cells (hESCs) crotonylation
Human colon Promoted H3
carcinoma >6 mM Not specified and H4 9]
(HCT116) crotonylation
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Signaling Pathway

The induction of histone crotonylation by sodium crotonate follows a defined metabolic and
enzymatic pathway within the cell.
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Mechanism of Sodium Crotonate-Induced Histone Crotonylation
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Experimental Workflow for Histone Crotonylation Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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